![molecular formula C6H11NO2 B6205749 2,5-dioxaspiro[3.4]octan-7-amine CAS No. 2103779-12-8](/img/no-structure.png)
2,5-dioxaspiro[3.4]octan-7-amine
Description
2,5-dioxaspiro[3.4]octan-7-amine is a chemical compound with the molecular formula C6H11NO2 . It has a molecular weight of 129.16 . The compound is stored at a temperature of 4 degrees Celsius . It is a liquid in its physical form .
Synthesis Analysis
The synthesis of 2-azaspiro[3.4]octane, a similar compound, has been explained in a study . Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring . All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound .Molecular Structure Analysis
The InChI code for 2,5-dioxaspiro[3.4]octan-7-amine is 1S/C6H11NO2/c7-5-1-6(9-2-5)3-8-4-6/h5H,1-4,7H2 . The InChI key is GKAMDXOUKJIWAV-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2,5-dioxaspiro[3.4]octan-7-amine is a liquid . It has a molecular weight of 129.16 . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dioxaspiro[3.4]octan-7-amine involves the formation of a spirocyclic ring system through a cyclization reaction. The starting material for this synthesis is a diol, which will be converted into a cyclic carbonate intermediate. This intermediate will then undergo a ring-opening reaction with an amine to form the desired spirocyclic amine product.", "Starting Materials": ["1,4-butanediol", "phosgene", "triethylamine", "ammonia"], "Reaction": ["Step 1: Conversion of 1,4-butanediol to cyclic carbonate intermediate using phosgene and triethylamine as catalysts", "Step 2: Ring-opening reaction of cyclic carbonate intermediate with ammonia to form 2,5-dioxaspiro[3.4]octan-7-amine"] } | |
CAS RN |
2103779-12-8 |
Molecular Formula |
C6H11NO2 |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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